Cas no 873930-78-0 (6-chloro-N-{4-[4-(acetamidomethyl)phenyl]-1,3-thiazol-2-yl}pyridine-3-carboxamide)
6-chloro-N-{4-[4-(acetamidomethyl)phenyl]-1,3-thiazol-2-yl}pyridine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- AB00743688-01
- AKOS034526913
- 6-chloro-N-{4-[4-(acetamidomethyl)phenyl]-1,3-thiazol-2-yl}pyridine-3-carboxamide
- Z67726897
- EN300-26610937
- 873930-78-0
-
- Inchi: 1S/C18H15ClN4O2S/c1-11(24)20-8-12-2-4-13(5-3-12)15-10-26-18(22-15)23-17(25)14-6-7-16(19)21-9-14/h2-7,9-10H,8H2,1H3,(H,20,24)(H,22,23,25)
- InChI Key: PIXPGEMAQGPRFJ-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C=N1)C(NC1=NC(=CS1)C1C=CC(=CC=1)CNC(C)=O)=O
Computed Properties
- Exact Mass: 386.0604246g/mol
- Monoisotopic Mass: 386.0604246g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 502
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 112Ų
6-chloro-N-{4-[4-(acetamidomethyl)phenyl]-1,3-thiazol-2-yl}pyridine-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26610937-0.05g |
6-chloro-N-{4-[4-(acetamidomethyl)phenyl]-1,3-thiazol-2-yl}pyridine-3-carboxamide |
873930-78-0 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
6-chloro-N-{4-[4-(acetamidomethyl)phenyl]-1,3-thiazol-2-yl}pyridine-3-carboxamide Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 6-chloro-N-{4-[4-(acetamidomethyl)phenyl]-1,3-thiazol-2-yl}pyridine-3-carboxamide
6-Chloro-N-{4-[4-(Acetamidomethyl)phenyl]-1,3-thiazol-2-yl}pyridine-3-carboxamide (CAS No. 873930-78-0): A Comprehensive Overview
6-Chloro-N-{4-[4-(acetamidomethyl)phenyl]-1,3-thiazol-2-yl}pyridine-3-carboxamide (CAS No. 873930-78-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of this compound.
The chemical structure of 6-chloro-N-{4-[4-(acetamidomethyl)phenyl]-1,3-thiazol-2-yl}pyridine-3-carboxamide is intricate and well-defined. It consists of a pyridine core substituted with a chloro group at the 6-position and an amide linkage to a thiazole ring. The thiazole ring is further functionalized with a phenyl group that bears an acetamidomethyl substituent. This complex architecture contributes to the compound's unique pharmacological properties and potential therapeutic efficacy.
The synthesis of 6-chloro-N-{4-[4-(acetamidomethyl)phenyl]-1,3-thiazol-2-yl}pyridine-3-carboxamide has been explored through various methodologies. One common approach involves the reaction of 6-chloropyridine-3-carboxylic acid with an appropriate thiazole derivative in the presence of coupling reagents such as HATU or EDC·HCl. The subsequent amide formation step is typically followed by the introduction of the acetamidomethyl substituent via nucleophilic substitution reactions. These synthetic routes have been optimized to achieve high yields and purity, making the compound readily available for further biological evaluation.
Recent studies have highlighted the potential biological activities of 6-chloro-N-{4-[4-(acetamidomethyl)phenyl]-1,3-thiazol-2-yl}pyridine-3-carboxamide. One notable area of research is its anti-inflammatory properties. In vitro assays have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory effects, 6-chloro-N-{4-[4-(acetamidomethyl)phenyl]-1,3-thiazol-2-yl}pyridine-3-carboxamide has shown promise as an anticancer agent. Preclinical studies have reported that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.
The pharmacokinetic properties of 6-chloro-N-{4-[4-(acetamidomethyl)phenyl]-1,3-thiazol-2-yl}pyridine-3-carboxamide have also been investigated. Studies in animal models have shown that it exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an orally administered drug candidate. However, ongoing research is focused on optimizing its pharmacokinetic profile to enhance its therapeutic index and reduce potential side effects.
Clinical trials are currently underway to evaluate the safety and efficacy of 6-chloro-N-{4-[4-(acetamidomethyl)phenyl]-1,3-thiazol-2-yl}pyridine-3-carboxamide in human subjects. Early phase I trials have demonstrated that it is well-tolerated at therapeutic doses with no significant adverse effects reported. These promising results have paved the way for larger-scale phase II and III trials to further assess its clinical potential.
In conclusion, 6-chloro-N-{4-[4-(acetamidomethyl)phenyl]-1,3-thiazol-2-yl}pyridine-3-carboxamide (CAS No. 873930-78-0) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various medical applications. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility, positioning it as a valuable addition to the arsenal of modern medicine.
873930-78-0 (6-chloro-N-{4-[4-(acetamidomethyl)phenyl]-1,3-thiazol-2-yl}pyridine-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)